Cas no 918812-43-8 (Benzenemethanamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-, hydrochloride(1:1))

• Product Name: Benzenemethanamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-, hydrochloride(1:1)
• CAS No: 918812-43-8
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• MDL: MFCD25371042
• CID: 4320107
• PubChem ID: 19616721
• Update Time: 2025-04-24

Benzenemethanamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-, hydrochloride (1:1)
• [2-(3,5-dimethylpyrazol-1-yl)phenyl]methanamine:hydrochloride
• 1-[2-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]methanamine
• BBL038031
• AKOS000261056
• 975-586-2
• (2-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)methanamine
• [2-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]methanamine
• EN300-108071
• STK346957
• 918812-43-8
• 918865-16-4
• 1-[2-(3,5-dimethylpyrazol-1-yl)phenyl]methanamine
• G29158
• [2-(3,5-dimethylpyrazol-1-yl)phenyl]methanamine
• TLB86516
• CS-0231356
• Benzenemethanamine, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-, hydrochloride(1:1)

• MDL： MFCD25371042
• Inchi： 1S/C12H15N3.ClH/c1-9-7-10(2)15(14-9)12-6-4-3-5-11(12)8-13;/h3-7H,8,13H2,1-2H3;1H
• InChI Key： UYTZOUDCEBMESI-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC=CC=C1N1C(C)=CC(C)=N1)N

Computed Properties

• Exact Mass: 201.126597491Da
• Monoisotopic Mass: 201.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų